Cas no 920278-18-8 (4-Quinolinecarboxylic acid, 7-chloro-2-(4-chlorophenyl)-6-methyl-)

4-Quinolinecarboxylic acid, 7-chloro-2-(4-chlorophenyl)-6-methyl- structure
920278-18-8 structure
Product Name:4-Quinolinecarboxylic acid, 7-chloro-2-(4-chlorophenyl)-6-methyl-
CAS No:920278-18-8
MF:C17H11Cl2NO2
MW:332.180742502213
CID:747732
PubChem ID:630345
Update Time:2025-04-19

4-Quinolinecarboxylic acid, 7-chloro-2-(4-chlorophenyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Quinolinecarboxylic acid, 7-chloro-2-(4-chlorophenyl)-6-methyl-
    • 7-chloro-2-(4-chlorophenyl)-6-methylquinoline-4-carboxylic acid
    • 920278-18-8
    • KERDUWJAFCRAFR-UHFFFAOYSA-N
    • 4',7-Dichloro-6-methyl cinchophen
    • DTXSID50348106
    • 7-Chloro-2-(4-chlorophenyl)-6-methyl-4-quinolinecarboxylic acid #
    • Inchi: 1S/C17H11Cl2NO2/c1-9-6-12-13(17(21)22)7-15(20-16(12)8-14(9)19)10-2-4-11(18)5-3-10/h2-8H,1H3,(H,21,22)
    • InChI Key: KERDUWJAFCRAFR-UHFFFAOYSA-N
    • SMILES: ClC1=CC2C(C=C1C)=C(C(=O)O)C=C(C1C=CC(=CC=1)Cl)N=2

Computed Properties

  • Exact Mass: 331.0166840g/mol
  • Monoisotopic Mass: 331.0166840g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 50.2Ų

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